Cas no 96924-07-1 (1,3-Benzodioxol-5-ol, 4,6-bis(1,1-dimethylethyl)-)

• Product name: 1,3-Benzodioxol-5-ol, 4,6-bis(1,1-dimethylethyl)-
• CAS No: 96924-07-1
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 751249
• PubChem ID: 13360736

1,3-Benzodioxol-5-ol, 4,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-ol, 4,6-bis(1,1-dimethylethyl)-
• 4,6-ditert-butyl-1,3-benzodioxol-5-ol
• 96924-07-1
• 4,6-Di-tert-butyl-2H-1,3-benzodioxol-5-ol
• DTXSID90538261

• Inchi： InChI=1S/C15H22O3/c1-14(2,3)9-7-10-13(18-8-17-10)11(12(9)16)15(4,5)6/h7,16H,8H2,1-6H3
• InChI Key： ARVPDLUQCRQSJQ-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC2=C(C(=C1O)C(C)(C)C)OCO2

Computed Properties

• Exact Mass: 250.15689456g/mol
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.7Ų